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Compound of Interest

Compound Name: PSI-7409 tetrasodium
Cat. No.: B15567944
Get Quote
\ J

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of PSI-7409
tetrasodium, a key research compound in the development of hepatitis C virus (HCV)
therapeutics. As the active triphosphate metabolite of Sofosbuvir, understanding its properties
and required handling procedures is paramount to ensuring laboratory safety and experimental
integrity.

Immediate Safety Information

While a specific Safety Data Sheet (SDS) for PSI-7409 tetrasodium is not readily available,
data from its parent compound, Sofosbuvir, indicates potential hazards. A conservative
approach to handling is strongly recommended.

Potential Hazards Associated with the Parent Compound (Sofosbuvir):
¢ Acute oral toxicity

e Causes skin irritation
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o Causes serious eye irritation
e May cause respiratory irritation

Standard laboratory safety protocols should be strictly followed. In case of exposure, follow the
first aid measures outlined below.

Eirst Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. Get medical attention

immediately.

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation T _ _
breathing is difficult, give oxygen. Get medical
attention.

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Get medical attention

immediately.

Personal Protective Equipment (PPE)

Due to the potential for irritation and toxicity, the following PPE is mandatory when handling
PSI-7409 tetrasodium:
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PPE Category Specific Requirements

Chemical-resistant gloves (e.g., nitrile) should

Hand Protection
be worn. Inspect gloves before use.

) Safety glasses with side-shields or goggles are
Eye/Face Protection )
required.

A lab coat must be worn. Ensure it is clean and

Skin and Body Protection
buttoned.

Use in a well-ventilated area, preferably within a
) ) chemical fume hood. If handling large quantities
Respiratory Protection ) ) ] o
or if there is a risk of aerosolization, a NIOSH-

approved respirator may be necessary.

Physical and Chemical Properties

Property Value

CAS Number 1621884-22-7[1][2]
Appearance White to off-white solid[3]
Solubility Soluble in water (50 mg/mL)[3]

Short-term: -20°C (1 month); Long-term: -80°C

Storage
(6 months)[1]

Handling and Storage

Handling:

For research use only.[1]

The free form of PSI-7409 is prone to instability; the tetrasodium salt is the stable form.[3]

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.
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» Handle in a well-ventilated area or in a chemical fume hood.
Storage:

o Store in a tightly sealed container.[4]

o Keep in a cool, dry place away from moisture.[1]

» Follow the specific temperature guidelines for short and long-term storage to ensure stability.

[1]

Disposal Plan

As PSI-7409 tetrasodium is a research chemical, all waste must be considered chemical
waste and disposed of according to institutional and local regulations.

Step-by-Step Disposal Procedure:

Collection:

o Collect all waste materials (unused compound, contaminated consumables like pipette tips
and tubes) in a designated, clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility is confirmed.

Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("PSI-7409
tetrasodium”), and any known hazard information.

Storage of Waste:

o Store the waste container in a designated satellite accumulation area within the laboratory.

Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and proper disposal.
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e Decontamination:
o Thoroughly decontaminate all work surfaces and equipment after handling.

Emergency Procedures: Chemical Spill

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and
contamination.
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Caption: Workflow for responding to a chemical spill of PSI-7409 tetrasodium.

Experimental Protocols

Detailed experimental protocols involving PSI-7409 tetrasodium are highly specific to the
research being conducted. The following is a general protocol for preparing a stock solution,
based on its known solubility.

Protocol: Preparation of an Aqueous Stock Solution
¢ Objective: To prepare a stock solution of PSI-7409 tetrasodium in water.
e Materials:

o PSI-7409 tetrasodium solid

o Sterile, nuclease-free water
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o Appropriate sterile, conical tubes
o Calibrated pipette

o Vortex mixer

e Procedure:
o Under a fume hood, weigh the desired amount of PSI-7409 tetrasodium.

o Add the appropriate volume of sterile, nuclease-free water to achieve the desired
concentration (solubility is up to 50 mg/mL).

o Vortex the solution until the solid is completely dissolved. Gentle warming or sonication
may be used to aid dissolution if necessary.

o Filter-sterilize the solution using a 0.22 um filter if required for the specific application.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term use (up to 1 month) or -80°C for long-term
storage (up to 6 months).[1]
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Caption: Step-by-step workflow for preparing a stock solution of PSI-7409 tetrasodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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